Cas no 844856-60-6 (3-Bromo-3'-fluorobiphenyl)

• Product Name: 3-Bromo-3'-fluorobiphenyl
• CAS No: 844856-60-6
• MF: C₁₂H₈BrF
• MW: 251.094326019287
• MDL: MFCD06201409
• CID: 2199345
• Update Time: 2025-10-17

3-Bromo-3'-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-BROMO-3-FLUORO-BIPHENYL
• 3-Bromo-3'-fluorobiphenyl
• 3-Bromo-3'-fluoro-1,1'-biphenyl
• 3-bromo-1-(3-fluorophenyl)benzene
• SBB100890
• PC2410
• FCH1377205

• MDL： MFCD06201409
• Inchi： 1S/C12H8BrF/c13-11-5-1-3-9(7-11)10-4-2-6-12(14)8-10/h1-8H
• InChI Key： MTJHDXYXFHYGTO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 0

3-Bromo-3'-fluorobiphenyl Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Safety Instruction： 22-36/37/39
• Hazardous Material Identification：

Additional information on 3-Bromo-3'-fluorobiphenyl

3-Bromo-3'-fluorobiphenyl (CAS No: 844856-60-6)

3-Bromo-3'-fluorobiphenyl is a biaryl compound with a unique structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, identified by the CAS number 844856-60-6, consists of two phenyl rings connected by a single bond, with a bromine atom at the 3-position of one ring and a fluorine atom at the 3' position of the other ring. The combination of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-bromo-3'-fluorobiphenyl through various routes, including Ullmann coupling, Suzuki-Miyaura coupling, and nucleophilic aromatic substitution reactions. These methods have been optimized to enhance yield and selectivity, making the compound more accessible for large-scale production and research purposes. The use of transition metal catalysts, such as palladium(0) complexes, has been particularly impactful in facilitating cross-coupling reactions involving this compound.

The electronic properties of 3-bromo-3'-fluorobiphenyl are influenced by the electron-withdrawing effects of bromine and fluorine atoms. Bromine, being more electronegative than fluorine, exerts a stronger electron-withdrawing inductive effect, while fluorine contributes to resonance effects due to its ability to delocalize electrons through the aromatic ring system. This interplay between inductive and resonance effects results in a compound with unique reactivity patterns, which has been exploited in designing novel materials for optoelectronic applications.

In terms of applications, 3-bromo-3'-fluorobiphenyl has found utility in the synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Its ability to act as a π-conjugated bridge between two aromatic systems makes it an ideal candidate for constructing molecular frameworks with tailored electronic properties. Recent studies have demonstrated that incorporating 3-bromo-3'-fluorobiphenyl into polymer backbones can significantly enhance charge transport characteristics, paving the way for next-generation electronic devices.

Furthermore, 3-bromo-3'-fluorobiphenyl has shown promise in medicinal chemistry as a scaffold for drug discovery. Its ability to modulate protein-ligand interactions through halogen bonding has led to its use in designing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. Researchers have leveraged computational chemistry tools to predict binding affinities and optimize lead compounds derived from this scaffold.

The physical properties of 3-bromo-3'-fluorobiphenyl include a melting point of approximately 125°C and a boiling point around 275°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling during synthetic procedures. The compound is stable under ambient conditions but may undergo degradation upon prolonged exposure to light or high temperatures.

From an environmental perspective, understanding the fate and toxicity of 3-bromo-3'-fluorobiphenyl is crucial for its safe handling and disposal. Recent eco-toxicological studies have focused on assessing its potential impact on aquatic ecosystems. Results indicate that while the compound exhibits low acute toxicity to aquatic organisms, further research is needed to evaluate its long-term effects and bioaccumulation potential.

In summary, 3-bromo-3'-fluorobiphenyl (CAS No: 844856-60-6) is a versatile compound with diverse applications across multiple disciplines. Its unique electronic properties, coupled with advancements in synthetic methodologies and material science applications, position it as an important molecule for future research and development efforts.